Cas no 1225058-34-3 (2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole)

• Product Name: 2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole
• CAS No: 1225058-34-3
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4579023
• PubChem ID: 64988962
• Update Time: 2025-05-19

2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-cyclopropyl-1,3-oxazole
• Oxazole, 2-(chloromethyl)-5-cyclopropyl-
• 1225058-34-3
• AZB05834
• EN300-120469
• AKOS014320146
• F8880-4012
• 2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole

• Inchi： 1S/C7H8ClNO/c8-3-7-9-4-6(10-7)5-1-2-5/h4-5H,1-3H2
• InChI Key： AGEWMMYBZYLLLS-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CN=C1CCl

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole

Introduction to 2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole (CAS No. 1225058-34-3)

The compound 2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole, identified by the CAS registry number 1225058-34-3, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its unique structure, which includes a chloromethyl group attached to the oxazole ring and a cyclopropyl substituent at the 5-position. The oxazole ring itself is a five-membered aromatic heterocycle consisting of two oxygen atoms and three carbon atoms, making it a versatile scaffold for further functionalization.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and antiviral compounds. The presence of the chloromethyl group in this compound introduces additional reactivity, enabling it to participate in various nucleophilic substitution reactions. This property makes it an attractive candidate for the synthesis of bioactive molecules with potential therapeutic applications.

The synthesis of 2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole typically involves a multi-step process that includes the formation of the oxazole ring followed by substitution reactions to introduce the chloromethyl and cyclopropyl groups. Researchers have explored various synthetic pathways, including the use of transition metal catalysts to enhance reaction efficiency and selectivity. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, which are valuable in gas storage and catalysis applications.

Moreover, recent research has focused on the environmental impact of this compound. Studies have demonstrated that under certain conditions, it can undergo biodegradation, reducing its persistence in the environment. This finding is particularly important for industries involved in chemical manufacturing, as it aligns with global efforts to develop more sustainable chemical processes.

In conclusion, 2-(Chloromethyl)-5-cyclopropyl-1,3-oxazole (CAS No. 1225058-34-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it a valuable building block for the synthesis of advanced materials and bioactive molecules. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.